Cas no 1396682-85-1 (2-{4-2-(2-chlorophenyl)acetamidophenyl}-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-{4-2-(2-chlorophenyl)acetamidophenyl}-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396682-85-1
• MF: C₁₈H₁₄ClF₃N₆O₂
• MW: 438.790972232819
• CID: 5906716
• PubChem ID: 71792380
• Update Time: 2025-05-20

2-{4-2-(2-chlorophenyl)acetamidophenyl}-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-(2-chlorophenyl)acetamidophenyl}-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-(4-(2-(2-chlorophenyl)acetamido)phenyl)-N-(2,2,2-trifluoroethyl)-2H-tetrazole-5-carboxamide
• 2-[4-[[2-(2-chlorophenyl)acetyl]amino]phenyl]-N-(2,2,2-trifluoroethyl)tetrazole-5-carboxamide
• 1396682-85-1
• AKOS024542481
• F6242-2400
• VU0539788-1
• 2-{4-[2-(2-chlorophenyl)acetamido]phenyl}-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide

• Inchi： 1S/C18H14ClF3N6O2/c19-14-4-2-1-3-11(14)9-15(29)24-12-5-7-13(8-6-12)28-26-16(25-27-28)17(30)23-10-18(20,21)22/h1-8H,9-10H2,(H,23,30)(H,24,29)
• InChI Key： IZJMMVOGRKGPHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NC1C=CC(=CC=1)N1N=NC(C(NCC(F)(F)F)=O)=N1)=O

Computed Properties

• Exact Mass: 438.0818859g/mol
• Monoisotopic Mass: 438.0818859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 102Ų

Additional information on 2-{4-2-(2-chlorophenyl)acetamidophenyl}-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Analysis of 2-{4-2-(2-chlorophenyl)acetamidophenyl}-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396682-85-1)

The compound 2-{4-2-(2-chlorophenyl)acetamidophenyl}-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide, identified by its CAS number 1396682-85-1, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique tetrazole and trifluoroethyl moieties, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a chlorophenyl group and a carboxamide linkage, making it a promising candidate for further investigation.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective therapeutic agents. The tetrazole ring, a key component of this compound, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. This has led to increased interest in CAS 1396682-85-1, as it combines the tetrazole scaffold with other pharmacophoric elements, enhancing its potential for bioactivity. Users searching for "tetrazole derivatives in drug discovery" or "trifluoroethyl compounds in pharmaceuticals" will find this molecule particularly relevant.

The synthesis of 2-{4-2-(2-chlorophenyl)acetamidophenyl}-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide involves multi-step organic reactions, including amide coupling and tetrazole formation. These processes are critical for achieving high purity and yield, which are essential for subsequent pharmacological evaluation. The presence of the trifluoroethyl group is noteworthy, as it often improves metabolic stability and bioavailability, addressing common challenges in drug development. This aligns with current trends in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) of potential drug candidates.

From a structural-activity relationship (SAR) perspective, the chlorophenyl moiety in this compound may contribute to its binding affinity with specific biological targets. Recent studies have highlighted the importance of halogenated aromatic rings in enhancing ligand-receptor interactions, making CAS 1396682-85-1 a subject of interest for researchers exploring "halogen bonding in medicinal chemistry." Additionally, the carboxamide group offers hydrogen-bonding capabilities, further diversifying its potential applications.

The growing popularity of computational chemistry and AI-driven drug design has also brought attention to compounds like 2-{4-2-(2-chlorophenyl)acetamidophenyl}-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models can provide insights into its interactions with enzymes or receptors, offering a cost-effective approach to prioritize experimental testing. This resonates with the increasing number of searches for "in silico screening of tetrazole compounds" and "machine learning in drug discovery."

In conclusion, CAS 1396682-85-1 exemplifies the innovative strides being made in medicinal chemistry. Its combination of a tetrazole core, trifluoroethyl group, and chlorophenyl substitution presents a compelling case for further research. Whether you're a chemist exploring "synthetic routes for tetrazole carboxamides" or a biologist investigating "new bioactive scaffolds," this compound offers a wealth of opportunities for scientific advancement.